2-((5-(2,3-dihydrobenzo[b][1,4]dioxin-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-[[5-(2,3-dihydro-1,4-benzodioxin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H13N5O4S2/c1-8-17-19-14(26-8)16-12(21)7-25-15-20-18-13(24-15)11-6-22-9-4-2-3-5-10(9)23-11/h2-5,11H,6-7H2,1H3,(H,16,19,21)
• InChI Key: AOHGLILSEJLVKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NN=C(O2)C3COC4=CC=CC=C4O3
• Molecular Formula: C15H13N5O4S2
• Molecular Weight: 391.4 g/mol

Description

Molecular Structure Analysis

The presence of multiple heterocyclic rings in this compound suggests that it could have interesting electronic properties. The sulfur and nitrogen atoms in the 1,3,4-thiadiazole ring, for example, are likely to be involved in any potential biological activity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of multiple heteroatoms (such as nitrogen and sulfur) and aromatic rings in this compound suggests that it might have good stability and potentially interesting electronic properties.

Scientific Research Applications

• Medicinal Chemistry Applications :

  • Melatonergic Receptor Pharmacology : A study by de la Fuente Revenga et al. (2015) discusses melatonin-based compounds, including those with 1,3,4-oxadiazole moieties, showing potential in the differentiation of rat neural stem cells. These structures could be important in neurogenesis and related pharmacological studies.

• Organic Synthesis and Structural Analysis :

  • Synthesis of Tetra-aza Macrocyclic Scaffold : Kumar et al. (2012) in their study Synthesis and Biological Evaluation of New Tetra‐aza Macrocyclic Scaffold Constrained Oxadiazole, Thiadiazole and Triazole Rings, explored the synthesis of complex molecules with oxadiazole and thiadiazole rings, highlighting the versatility of these compounds in synthesizing new chemical structures.

• Biological Evaluation :

  • Anticancer Properties : Özdemir et al. (2017) synthesized new derivatives of oxadiazole and thiadiazole, examining their efficacy as anticancer agents and MMP-9 inhibitors, indicating potential applications in cancer therapy.
  • Antimicrobial Activities : Tang et al. (2019) in their paper Synthesis and biological activities of benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety discussed the synthesis of compounds with 1,3,4-thiadiazole moieties and their antibacterial and antifungal properties, suggesting potential in developing new antimicrobial agents.

• Chemical Properties and Reactions :

  • Acetylating Conditions : Somogyi (1991) in Reactions of flavonoid thiosemicarbazones under acetylating conditions presents the behavior of similar compounds under specific chemical conditions, providing insights into their reactivity and potential applications in organic synthesis.